N-[[1-(3-Methylbutyl)indazol-3-yl]methyl]but-2-ynamide

• IUPAC Name: N-[[1-(3-methylbutyl)indazol-3-yl]methyl]but-2-ynamide
• InChI: InChI=1S/C17H21N3O/c1-4-7-17(21)18-12-15-14-8-5-6-9-16(14)20(19-15)11-10-13(2)3/h5-6,8-9,13H,10-12H2,1-3H3,(H,18,21)
• InChI Key: VSYMUSQPTWZTDG-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1=NN(C2=CC=CC=C21)CCC(C)C
• Molecular Formula: C17H21N3O
• Molecular Weight: 283.37 g/mol

Description

“N-[[1-(3-Methylbutyl)indazol-3-yl]methyl]but-2-ynamide” is a compound that contains an indazole moiety. Indazole is a heterocyclic aromatic organic compound that is not commonly found in nature. It has been observed to have various biological activities, including anti-inflammatory, antimicrobial, antiHIV, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities.

Synthesis Analysis

The synthesis of indazole derivatives has been a topic of considerable research interest due to their medicinal properties. Various strategies have been developed for the synthesis of 1H- and 2H-indazoles, including transition metal-catalyzed reactions and reductive cyclization reactions.

Molecular Structure Analysis

The molecular structure of indazole-containing compounds is characterized by a bicyclic ring structure made up of a pyrazole ring and a benzene ring. Indazole usually contains two tautomeric forms: 1H-indazole and 2H-indazole. The 1H-indazole is more thermodynamically stable than the 2H-indazole.

Chemical Reactions Analysis

Indazole derivatives have been synthesized and screened for their in vivo anti-inflammatory potential in different experimental models. For example, 3-phenyl-2-[4-(trifluoromethyl)phenyl]-4,5,6,7-tetrahydro-2H-indazole was found to possess high anti-inflammatory activity along with minimum ulcerogenic potential.

Mechanism of Action

The mechanism of action of indazole derivatives is largely dependent on their biological activity. For instance, in the context of anti-inflammatory activity, one indazole derivative was found to inhibit the production of prostaglandin E2 (PGE2), tumor necrosis factor-alpha (TNF-α), and matrix metalloproteinase-13 (MMP-13) in a concentration-dependent manner.

Future Directions

Given the wide range of biological activities associated with indazole derivatives, it is concluded that the medicinal properties of indazole need to be explored further for the treatment of various pathological conditions. This includes the development of novel synthetic routes to these heterocycles and the investigation of their biological properties.